![molecular formula C9H16O B1457469 2-(Cyclopropylmethyl)cyclopentan-1-ol CAS No. 1507258-23-2](/img/structure/B1457469.png)
2-(Cyclopropylmethyl)cyclopentan-1-ol
Overview
Description
2-(Cyclopropylmethyl)cyclopentan-1-ol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Catalysis
Facile Synthetic Approaches : Research by Zulfiqar and Malik (2001) demonstrates a facile approach to synthesizing versatile chiral intermediates for fused cyclopentanoid natural products, starting from cycloalkanones. This method involves key steps like Rupe and Claisen orthoester rearrangements, highlighting the structural flexibility and synthetic utility of cyclopentanoid derivatives Zulfiqar & Malik, 2001.
Catalysis in Coupling Reactions : The work of Feuerstein, Doucet, and Santelli (2004) explores the efficient coupling reactions of aryl bromides with alkynols catalyzed by a palladium catalyst, showcasing the potential of using cyclopentane derivatives in cross-coupling reactions to synthesize complex molecules Feuerstein et al., 2004.
Synthetic Methodology and Chemical Transformations
Isomerization and Rearrangement : Ivanova et al. (2017) report on the Lewis acid induced isomerization of donor-acceptor cyclopropanes into substituted cyclopentenes, utilizing structural motifs similar to "2-(Cyclopropylmethyl)cyclopentan-1-ol" for the synthesis of polysubstituted cyclopentane and piperidine derivatives. This highlights the strategic use of cyclopropylmethyl groups in controlling the outcome of chemical transformations Ivanova et al., 2017.
Photocatalytic Reactions : A method for the formal [3+2] reaction of aryl cyclopropyl ketones with olefins to generate highly substituted cyclopentane ring systems was reported by Lu, Shen, and Yoon (2011), illustrating the application of photocatalysis in constructing complex cyclopentane structures, a field relevant to compounds like "this compound" Lu et al., 2011.
Application in Material Science and Fuel Synthesis
- Renewable High-Density Fuel Production : Wang et al. (2017) conducted research on synthesizing renewable high-density fuel with cyclopentanone derivatives derived from hemicellulose, demonstrating the potential of cyclopentanoid compounds in sustainable energy solutions. This research provides insight into the versatility of cyclopentanoid compounds in applications beyond traditional organic synthesis Wang et al., 2017.
Properties
IUPAC Name |
2-(cyclopropylmethyl)cyclopentan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O/c10-9-3-1-2-8(9)6-7-4-5-7/h7-10H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXUCFUSRJWYVHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)O)CC2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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